Cas no 3603-52-9 (2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride)

2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride structure
3603-52-9 structure
Product Name:2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride
CAS No:3603-52-9
MF:C12H13Cl2N3O
MW:286.157120466232
CID:920938
PubChem ID:24201795
Update Time:2025-04-19

2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol,hydrochloride
    • 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol
    • hydrochloride
    • NSC527072
    • NSC-527072
    • 2-[(6-chloropyridazin-3-yl)amino]-1-phenyl-ethanol
    • 3603-52-9
    • DS-012721
    • 2-[(6-Chloropyridazin-3-yl)amino]-1-phenylethan-1-ol--hydrogen chloride (1/1)
    • DTXSID80639776
    • 2-[(6-chloropyridazin-3-yl)amino]-1-phenylethanol;hydrochloride
    • Inchi: 1S/C12H12ClN3O.ClH/c13-11-6-7-12(16-15-11)14-8-10(17)9-4-2-1-3-5-9;/h1-7,10,17H,8H2,(H,14,16);1H
    • InChI Key: FSSRKWGIFFHLHM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)NCC(C1C=CC=CC=1)O.Cl

Computed Properties

  • Exact Mass: 249.06706
  • Monoisotopic Mass: 285.0435674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • PSA: 58.04
  • LogP: 3.15050
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